Cas no 1806277-15-5 (Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate)
Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate
-
- Inchi: 1S/C11H7F3N2O5/c1-2-20-10(17)8-6(5-15)3-4-7(16(18)19)9(8)21-11(12,13)14/h3-4H,2H2,1H3
- InChI Key: SPNMLZFFVCMCDM-UHFFFAOYSA-N
- SMILES: FC(OC1C(=CC=C(C#N)C=1C(=O)OCC)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 453
- XLogP3: 2.9
- Topological Polar Surface Area: 105
Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003586-1g |
Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate |
1806277-15-5 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate
Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate (CAS No. 1806277-15-5): A Comprehensive Overview
Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate, identified by its CAS number 1806277-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its structural features that include a cyano group, a nitro group, and a trifluoromethoxy substituent. These functional groups contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.
The synthesis of Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The presence of the cyano group at the 6-position and the nitro group at the 3-position enhances the reactivity of the benzene ring, allowing for further functionalization. The trifluoromethoxy group at the 2-position introduces electron-withdrawing effects, which can influence the overall electronic properties of the molecule. These structural elements make Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate a versatile intermediate in the synthesis of more complex pharmaceutical compounds.
In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their diverse biological activities. Studies have shown that such compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate may contribute to its ability to interact with biological targets, thereby modulating cellular processes. For instance, the cyano group can participate in hydrogen bonding interactions, while the nitro group can be reduced to an amine, potentially affecting enzyme activity.
One of the most compelling aspects of Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological properties. For example, modifications at the trifluoromethoxy position have been shown to improve metabolic stability and bioavailability, critical factors in drug development. Additionally, the presence of both cyano and nitro groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.
The use of computational methods has also played a significant role in understanding the behavior of Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its potential mechanisms of action and have guided the design of more effective drug candidates. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the drug discovery process and identify promising leads more efficiently.
Current research is focused on expanding the therapeutic applications of nitroaromatic compounds like Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate. Investigations are ongoing into its potential use in treating neurodegenerative diseases, where its ability to cross the blood-brain barrier may be particularly beneficial. Furthermore, studies suggest that this compound could have applications in antiviral therapy, leveraging its structural features to inhibit viral replication. The versatility of its functional groups makes it a valuable candidate for further exploration in various therapeutic areas.
The synthesis and application of Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and utilizing catalytic methods, researchers can enhance efficiency while adhering to ecological standards. This approach not only benefits the environment but also ensures that future generations will have access to essential pharmaceuticals without compromising resource availability.
In conclusion, Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate (CAS No. 1806277-15-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing global health challenges. The combination of traditional synthetic methods with cutting-edge computational techniques ensures that future developments in this field will be both innovative and sustainable.
1806277-15-5 (Ethyl 6-cyano-3-nitro-2-(trifluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)